Cas no 14394-75-3 (2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
• CAS No: 14394-75-3
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 1313942
• PubChem ID: 745885
• Update Time: 2025-04-20

2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
• CHEMBL3194116
• Ethyl2-Cyano-3-(3-nitrophenyl)acrylate
• STK391321
• ethyl (E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
• 14394-75-3
• SCHEMBL21457752
• ethyl (2E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
• MFCD00024568
• ethyl 2-cyano-3-(3-nitrophenyl)acrylate
• AKOS000650741
• HMS2885D05
• AC7722
• 18925-00-3
• NSC637308
• SMR000529066
• Ethyl 2-cyano-3-(3-(hydroxy(oxido)amino)phenyl)acrylate
• AS-70351
• ethyl (E)-2-cyano-3-(3-nitrophenyl)acrylate
• CS-0324090
• NSC-637308
• AS-32398
• MLS000756789

• MDL： MFCD00024568
• Inchi： 1S/C12H10N2O4/c1-2-18-12(15)10(8-13)6-9-4-3-5-11(7-9)14(16)17/h3-7H,2H2,1H3/b10-6+
• InChI Key： BUEJQBJZGAURKT-UXBLZVDNSA-N
• SMILES： O(C(/C(/C#N)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 246.0641
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 93.23